Cas no 214750-77-3 (Fmoc-4-(Boc-amino)-D-phenylalanine)

• Product Name: Fmoc-4-(Boc-amino)-D-phenylalanine
• CAS No: 214750-77-3
• MF: C₂₉H₃₀N₂O₆
• MW: 502.558308124542
• MDL: MFCD00798642
• CID: 66904
• PubChem ID: 7021127
• Update Time: 2025-10-30

Fmoc-4-(Boc-amino)-D-phenylalanine Chemical and Physical Properties

Names and Identifiers

• Fmoc-4-(Boc-amino)-D-phenylalanine
• 4-(Boc-amino)-N-Fmoc-D-phenylalanine
• BOC-D-PHE(4-NHBOC)-OH
• Fmoc-D-4-Aminophe(Boc)
• FMOC-D-4-AMINOPHENYLALANINE(BOC)
• Fmoc-D-Phe(4-NHBoc)-OH
• Fmoc-p-amino-D-Phe(Boc)-OH
• Fmoc-D-Phe(Boc-4-NH2)-OH
• CS-0154414
• Fmoc-p-amino-Phe(Boc)-OH
• (R)-3-(4-tert-Butoxycarbonylamino-phenyl)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-propionic acid
• A50172
• (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[4-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]propanoic acid
• PS-12143
• Fmoc-D-4-Aminophenylalanine(Boc) (Fmoc-D-Phe(4-NHBoc)-OH)
• AC-9630
• MFCD00798642
• Fmoc-4-(Boc-amino)-D-phenylalanine, AldrichCPR
• SCHEMBL14039181
• DTXSID60427335
• AKOS015895488
• AKOS015837396
• 214750-77-3
• (2R)-3-{4-[(tert-butoxycarbonyl)amino]phenyl}-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid

• MDL： MFCD00798642
• Inchi： 1S/C29H30N2O6/c1-29(2,3)37-28(35)30-19-14-12-18(13-15-19)16-25(26(32)33)31-27(34)36-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-15,24-25H,16-17H2,1-3H3,(H,30,35)(H,31,34)(H,32,33)/t25-/m1/s1
• InChI Key： KVUAOWDVYMUKPE-RUZDIDTESA-N
• SMILES： O(C(N[C@@H](C(=O)O)CC1C=CC(=CC=1)NC(=O)OC(C)(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 502.21000
• Monoisotopic Mass: 502.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 5.2
• Topological Polar Surface Area: 114A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.28
• Melting Point: No data available
• Boiling Point: 671.5±55.0 °C at 760 mmHg
• Flash Point: 359.9±31.5 °C
• Refractive Index: 1.622
• PSA: 113.96000
• LogP: 6.03190

Fmoc-4-(Boc-amino)-D-phenylalanine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at -20°C.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Fmoc-4-(Boc-amino)-D-phenylalanine

Recent Advances in the Application of Fmoc-4-(Boc-amino)-D-phenylalanine (CAS: 214750-77-3) in Chemical Biology and Pharmaceutical Research

Fmoc-4-(Boc-amino)-D-phenylalanine (CAS: 214750-77-3) is a protected amino acid derivative widely used in peptide synthesis and chemical biology research. This compound, featuring both Fmoc (9-fluorenylmethoxycarbonyl) and Boc (tert-butoxycarbonyl) protecting groups, plays a critical role in the synthesis of complex peptides and peptidomimetics. Recent studies have highlighted its utility in drug discovery, biomaterials, and targeted therapeutics, making it a compound of significant interest in the pharmaceutical and chemical biology communities.

One of the most notable applications of Fmoc-4-(Boc-amino)-D-phenylalanine is in the development of peptide-based therapeutics. Researchers have utilized this building block to synthesize peptides with enhanced stability and bioavailability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into cyclic peptides designed to target protein-protein interactions (PPIs) involved in cancer progression. The study reported improved binding affinity and metabolic stability, underscoring the compound's potential in oncology drug development.

In addition to its role in drug discovery, Fmoc-4-(Boc-amino)-D-phenylalanine has been employed in the design of self-assembling biomaterials. A recent publication in ACS Nano detailed its use in creating hydrogels with tunable mechanical properties for tissue engineering applications. The Boc-protected amino group allowed for precise control over the gelation process, enabling the formation of scaffolds that support cell growth and differentiation. This advancement opens new avenues for regenerative medicine and 3D cell culture systems.

Another emerging application of Fmoc-4-(Boc-amino)-D-phenylalanine is in the field of targeted drug delivery. Researchers have conjugated this amino acid derivative with nanoparticles to enhance their specificity for diseased tissues. A 2024 study in Bioconjugate Chemistry showcased its use in functionalizing gold nanoparticles for the targeted delivery of anticancer agents. The Fmoc group facilitated efficient conjugation, while the Boc protection ensured stability during synthesis, resulting in nanoparticles with high payload capacity and minimal off-target effects.

Despite its widespread use, challenges remain in optimizing the synthesis and purification of Fmoc-4-(Boc-amino)-D-phenylalanine. Recent efforts have focused on developing greener and more efficient synthetic routes. A 2023 paper in Organic Process Research & Development reported a novel catalytic method that reduces waste and improves yield, addressing some of the environmental and economic concerns associated with its production.

In conclusion, Fmoc-4-(Boc-amino)-D-phenylalanine (CAS: 214750-77-3) continues to be a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from peptide therapeutics and biomaterials to targeted drug delivery, with ongoing innovations aimed at overcoming existing limitations. As research progresses, this compound is expected to play an even greater role in advancing biomedical science and therapeutic development.